Cas no 2172114-47-3 (4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid)
4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid
- EN300-1575205
- 4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-4-methylpentanoic acid
- 2172114-47-3
-
- Inchi: 1S/C28H34N2O5/c1-28(2,12-11-26(32)33)30-25(31)15-18-13-19(14-18)16-29-27(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,11-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: SXPHGYBWOWLKEZ-UHFFFAOYSA-N
- SMILES: O=C(CC1CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)NC(C)(C)CCC(=O)O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1575205-0.05g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-4-methylpentanoic acid |
2172114-47-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1575205-0.1g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-4-methylpentanoic acid |
2172114-47-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1575205-0.25g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-4-methylpentanoic acid |
2172114-47-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1575205-0.5g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-4-methylpentanoic acid |
2172114-47-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1575205-1.0g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-4-methylpentanoic acid |
2172114-47-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1575205-2.5g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-4-methylpentanoic acid |
2172114-47-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1575205-5.0g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-4-methylpentanoic acid |
2172114-47-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1575205-10.0g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-4-methylpentanoic acid |
2172114-47-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1575205-50mg |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-4-methylpentanoic acid |
2172114-47-3 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1575205-100mg |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-4-methylpentanoic acid |
2172114-47-3 | 100mg |
$2963.0 | 2023-09-24 |
4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid
Introduction to 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid (CAS No. 2172114-47-3)
4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid, identified by its CAS number 2172114-47-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety and a cyclobutyl group, both of which contribute to its unique chemical properties and potential biological activities.
The molecular structure of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid is meticulously designed to interact with biological targets in a highly specific manner. The presence of the fluorene ring system, known for its stability and fluorescence properties, suggests potential applications in drug delivery systems and bioimaging techniques. Additionally, the acetamido and methylpentanoic acid functional groups contribute to the compound's solubility and metabolic stability, making it a promising candidate for further development in medicinal chemistry.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid make it an attractive scaffold for designing molecules that can interact with enzymes and receptors involved in these pathological processes. For instance, the fluorene moiety can be exploited to develop photodynamic therapy agents, while the cyclobutyl group may enhance binding affinity to specific protein targets.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural complexity and functional diversity allows researchers to fine-tune its properties through chemical modifications. For example, the methoxycarbonyl group can be used as a protecting group during synthetic procedures, while the acetamido moiety provides a site for further derivatization. These features make it an ideal candidate for high-throughput screening campaigns aimed at identifying novel bioactive compounds.
The synthesis of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid presents several challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in facilitating the assembly of this compound's intricate framework. These methodologies not only improve yield but also enhance purity, which is crucial for pharmaceutical applications.
From a biological perspective, the potential therapeutic applications of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid are vast. Preliminary studies suggest that it may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating neurodegenerative disorders like Alzheimer's disease or Parkinson's disease. The compound's fluorescence properties also open up possibilities for use in diagnostic imaging, where it could serve as a contrast agent for visualizing pathological changes in living tissues.
The role of computational chemistry in understanding the behavior of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. By simulating these interactions, scientists can identify key binding residues and optimize the molecule's affinity for its intended target. This approach has significantly reduced the time and cost associated with traditional experimental screening methods.
In conclusion, 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid (CAS No. 2172114-47-3) represents a promising avenue for pharmaceutical innovation. Its unique structural features, combined with its potential biological activities, make it an exciting candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in medicine today.
2172114-47-3 (4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)